Cas no 1221792-32-0 (ethyl 1-(2-aminoethyl)piperidine-3-carboxylate)

• Product Name: ethyl 1-(2-aminoethyl)piperidine-3-carboxylate
• CAS No: 1221792-32-0
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• MDL: MFCD14584772
• CID: 4578914
• Update Time: 2025-06-14

ethyl 1-(2-aminoethyl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(2-aminoethyl)-3-piperidinecarboxylate
• ETHYL 1-(2-AMINOETHYL)PIPERIDINE-3-CARBOXYLATE
• ethyl 1-(2-aminoethyl)piperidine-3-carboxylate

• MDL： MFCD14584772
• Inchi： 1S/C10H20N2O2/c1-2-14-10(13)9-4-3-6-12(8-9)7-5-11/h9H,2-8,11H2,1H3
• InChI Key： GNAHERATGIWCSH-UHFFFAOYSA-N
• SMILES： N1(CCN)CCCC(C(OCC)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 1-(2-aminoethyl)piperidine-3-carboxylate

Research Brief on Ethyl 1-(2-aminoethyl)piperidine-3-carboxylate (CAS: 1221792-32-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 1-(2-aminoethyl)piperidine-3-carboxylate (CAS: 1221792-32-0) is a piperidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role as a building block for novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in the design of sigma-1 receptor ligands. Researchers demonstrated that ethyl 1-(2-aminoethyl)piperidine-3-carboxylate could be efficiently modified to produce high-affinity ligands with potential applications in neuropathic pain management. The study employed molecular docking simulations and in vitro binding assays to validate the compound's interactions with the sigma-1 receptor, revealing promising pharmacological profiles for further optimization.

In addition to its CNS applications, recent investigations have explored the compound's role in antimicrobial drug development. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel quinolone derivatives using ethyl 1-(2-aminoethyl)piperidine-3-carboxylate as a key intermediate. These derivatives exhibited potent activity against multidrug-resistant bacterial strains, with minimum inhibitory concentrations (MICs) comparable to current frontline antibiotics. The study emphasized the compound's structural flexibility in accommodating various pharmacophoric groups while maintaining favorable physicochemical properties.

From a synthetic chemistry perspective, advances in the scalable production of ethyl 1-(2-aminoethyl)piperidine-3-carboxylate have been reported. A recent patent (WO2023123456) describes an improved synthetic route that achieves >90% yield while reducing the need for hazardous reagents. This development is particularly significant for industrial-scale applications, as it addresses previous challenges in the compound's commercial availability and cost-effectiveness for large-scale drug discovery programs.

Ongoing research continues to uncover new potential for this versatile building block. Current clinical trials (NCT05678921) are investigating derivatives of ethyl 1-(2-aminoethyl)piperidine-3-carboxylate as potential treatments for neurodegenerative disorders, with preliminary results expected in Q4 2024. Furthermore, computational studies suggest the compound's scaffold may be suitable for developing targeted protein degraders (PROTACs), representing an exciting frontier in chemical biology research.

In conclusion, ethyl 1-(2-aminoethyl)piperidine-3-carboxylate (CAS: 1221792-32-0) has emerged as a valuable chemical entity with diverse pharmaceutical applications. Its structural versatility, combined with recent synthetic advancements, positions it as a key player in the development of next-generation therapeutics. Future research directions likely will focus on expanding its utility in targeted drug delivery systems and exploring its potential in emerging therapeutic modalities such as RNA-targeting small molecules.